Cas no 1096815-79-0 (2-(2,4-dimethylphenyl)propanenitrile)

• Product Name: 2-(2,4-dimethylphenyl)propanenitrile
• CAS No: 1096815-79-0
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6466376
• PubChem ID: 23463468
• Update Time: 2025-11-01

2-(2,4-dimethylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)propanenitrile
• EN300-1867039
• 1096815-79-0

• Inchi： 1S/C11H13N/c1-8-4-5-11(9(2)6-8)10(3)7-12/h4-6,10H,1-3H3
• InChI Key： FVFZMEKGYKBQTR-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,4-dimethylphenyl)propanenitrile

2-(2,4-Dimethylphenyl)propanenitrile: An Overview of CAS No. 1096815-79-0

2-(2,4-Dimethylphenyl)propanenitrile (CAS No. 1096815-79-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a propanenitrile group attached to a 2,4-dimethylphenyl ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(2,4-Dimethylphenyl)propanenitrile is C₁₁H₁₃N, and its molecular weight is approximately 159.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2,4-dimethylbenzyl chloride with sodium cyanide in an appropriate solvent. The resulting product is a colorless liquid with a characteristic odor and a boiling point around 180°C at atmospheric pressure.

In the realm of pharmaceutical research, 2-(2,4-Dimethylphenyl)propanenitrile has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound to synthesize novel inhibitors of protein kinases, which are key enzymes involved in cell signaling and disease progression. These inhibitors have demonstrated potent activity against cancer cell lines and may hold potential for future therapeutic applications.

Beyond pharmaceuticals, 2-(2,4-Dimethylphenyl)propanenitrile has also found applications in materials science. Its unique molecular structure makes it suitable for use as a monomer in the synthesis of advanced polymers and copolymers. These materials exhibit enhanced mechanical properties and thermal stability, making them ideal for use in high-performance applications such as coatings, adhesives, and electronic devices. A study published in the Journal of Polymer Science highlighted the use of this compound to create polymers with improved tensile strength and flexibility.

The chemical synthesis of 2-(2,4-Dimethylphenyl)propanenitrile involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common method involves the reaction of 2,4-dimethylbenzyl chloride with sodium cyanide in dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified through distillation or column chromatography to remove any impurities. The purity of the final product is crucial for its use in downstream applications, particularly in pharmaceutical research where even trace impurities can significantly affect the efficacy and safety of the final drug product.

In terms of safety and handling, 2-(2,4-Dimethylphenyl)propanenitrile should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The environmental impact of 2-(2,4-Dimethylphenyl)propanenitrile has also been studied to ensure its safe use in industrial processes. Research conducted by environmental scientists has shown that this compound does not persist in the environment and does not bioaccumulate in aquatic organisms. This makes it a relatively safe choice for industrial applications where environmental considerations are paramount.

In conclusion, 2-(2,4-Dimethylphenyl)propanenitrile (CAS No. 1096815-79-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable chemical properties make it an attractive intermediate for the development of new drugs and advanced materials. Ongoing research continues to explore new avenues for its use, further cementing its importance in the scientific community.